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Compound of Interest

Compound Name: Aspidostomide D

Cat. No.: B1474375

Aspidostomide D is a marine natural product belonging to the bromopyrrole alkaloid class of
compounds. It was first isolated from the Patagonian bryozoan Aspidostoma giganteum,
representing one of the secondary metabolites identified from this marine invertebrate.[1][2][3]
This technical guide provides a comprehensive overview of the available scientific data on
Aspidostomide D, focusing on its chemical properties, isolation, and what is known about its
biological activity.

Chemical Structure and Properties

Aspidostomide D is characterized by a complex chemical structure featuring a brominated
pyrrole carboxylic acid moiety linked to a bromotryptophan-derived component.[2][3] The
structural elucidation of Aspidostomide D was accomplished through extensive spectroscopic
analysis, primarily using Nuclear Magnetic Resonance (NMR) and High-Resolution
Electrospray lonization Mass Spectrometry (HR-ESI-MS).

Caption: Generalized structural components of Aspidostomide D.

Spectroscopic Data

The structural assignment of Aspidostomide D was based on the following spectroscopic data
as reported by Patifio et al. (2014).

Table 1: NMR Spectroscopic Data for Aspidostomide D in DMSO-d6
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Position

13C Chemical Shift (3C, 1H Chemical Shift (6H,

ppm)

ppm, mult., J in Hz)

Pyrroloketopiperazine Moiety

1 159.1 (C)

3 55.2 (CH) 5.22 (br s)

4 30.9 (CH2) 3.50 (M), 2.94 (m)
6 120.1 (C)

7 108.9 (C)

8 98.2 (C)

8a 125.3 (C)

Indole Moiety

2 114.5 (C)

3 109.8 (C)

3a’ 128.1 (C)

4 111.8 (CH) 6.91 (br s)

5' 113.5 (C)

6' 121.2 (CH) 7.12 (dd, 8.6, 1.6)
7 119.8 (CH) 7.23(d, 8.6)

7a’ 135.9 (C)

NH-1' 10.55 (br s)

NH-5 7.48 (br s)

Data sourced from Patifio et al., 2014.

Table 2: High-Resolution Mass Spectrometry Data for Aspidostomide D
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Parameter Value

Molecular Formula C15H8Br5N302

lonization Mode HR-ESI-MS

Observed m/z [M+H]+

Calculated m/z Not explicitly stated in the abstract

Data sourced from Patifio et al., 2014.

Experimental Protocols
Isolation and Purification of Aspidostomide D

The following is a summary of the experimental workflow for the isolation of Aspidostomide D
from Aspidostoma giganteum.
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Caption: A simplified workflow for the isolation of Aspidostomide D.
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The detailed steps for the isolation are as follows:

o Extraction: The freeze-dried and ground specimens of Aspidostoma giganteum were
extracted with a 1:1 mixture of dichloromethane (CH2CI2) and methanol (MeOH).

e Solvent Partitioning: The resulting crude extract was subjected to solvent partitioning.
Initially, it was partitioned between ethyl acetate (EtOAc) and water (H20). The aqueous
phase was then further partitioned with n-butanol (BuOH).

e Chromatography: The BuOH-soluble fraction was separated by size-exclusion
chromatography on a Sephadex LH-20 column using methanol as the eluent. Fractions
containing the compounds of interest were then subjected to further purification using
reversed-phase high-performance liquid chromatography (HPLC) on a C18 column with a
gradient elution system. This final step yielded pure Aspidostomide D.

Biological Activity

Currently, there is no specific biological activity data published for Aspidostomide D. In the
initial study by Patifio et al. (2014), several of the isolated aspidostomides were evaluated for
their cytotoxicity against a panel of human cancer cell lines. However, only Aspidostomide E
showed moderate activity.

Table 3: Cytotoxicity Data for Selected Aspidostomides

Compound Cell Line IC50 (pM)
Aspidostomide D Not Tested
Aspidostomide E 786-0 (Renal Carcinoma) Moderately Active*

*The precise IC50 value for Aspidostomide E was not provided in the abstract of the primary
publication.[1][2][3]

Mechanism of Action and Signaling Pathways

To date, there have been no studies investigating the mechanism of action of Aspidostomide
D or its effects on any signaling pathways. The broader class of bromopyrrole alkaloids is
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known to exhibit a wide range of biological activities, but specific mechanistic insights for the
aspidostomide family are lacking.

Conclusion

Aspidostomide D is a structurally interesting bromopyrrole alkaloid isolated from the marine
bryozoan Aspidostoma giganteum. While its chemical structure has been elucidated through
spectroscopic methods, there is a significant gap in the understanding of its biological
properties. Future research is needed to determine the bioactivity of Aspidostomide D,
elucidate its mechanism of action, and explore its potential as a lead compound for drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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